5-Bromo-3-chloroquinoxalin-2-amine

• Molecular Formula: C8H5BrClN3
• Molecular Weight: 258.50 g/mol
• IUPAC Name: 5-bromo-3-chloroquinoxalin-2-amine
• InChI: InChI=1S/C8H5BrClN3/c9-4-2-1-3-5-6(4)13-7(10)8(11)12-5/h1-3H,(H2,11,12)
• InChI Key: LJGYQVAMQWRZJN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C1)Br)N=C(C(=N2)N)Cl

Description

5-Bromo-3-chloroquinoxalin-2-amine is a halogenated quinoxaline derivative characterized by a bicyclic aromatic structure with bromine (Br) at position 5, chlorine (Cl) at position 3, and an amine (-NH₂) group at position 2 (Figure 1). Quinoxalines are nitrogen-containing heterocycles known for their diverse applications in medicinal chemistry, materials science, and agrochemicals. The bromo and chloro substituents enhance its electronic and steric properties, making it a candidate for drug discovery (e.g., kinase inhibition) or as a ligand in coordination chemistry. Synthesis typically involves halogenation of quinoxaline precursors or cross-coupling reactions (referencing crystallographic tools like SHELX for structural validation).

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Electronic Differences

The compound’s closest analogs include:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents	Key Applications
5-Bromo-3-chloroquinoxalin-2-amine	C₈H₅BrClN₃	277.51	5-Br, 3-Cl, 2-NH₂	Medicinal chemistry, ligands
3-Chloroquinoxalin-2-amine	C₈H₅ClN₃	180.60	3-Cl, 2-NH₂	Antibacterial agents
5-Bromoquinoxalin-2-amine	C₈H₅BrN₃	227.05	5-Br, 2-NH₂	Fluorescent probes
4-Chloroaniline (from )	C₆H₆ClN	127.57	4-Cl, aromatic NH₂	Dye intermediates

Key Observations :

• Reactivity : Bromine’s lower electronegativity (vs. Cl) creates distinct electronic environments, influencing reactivity in nucleophilic substitution or metal-catalyzed coupling reactions.
• Biological Activity: Mono-halogenated analogs (e.g., 3-Chloroquinoxalin-2-amine) show moderate antibacterial activity, whereas dual-halogenated derivatives may exhibit enhanced kinase inhibition due to steric bulk .

Physicochemical Properties

• Solubility: The bromo-chloro substitution reduces water solubility compared to non-halogenated quinoxalines, aligning with trends observed in chloroanilines (, page 115).
• Melting Point: Higher melting points (≥200°C) are observed for dihalogenated quinoxalines due to increased molecular symmetry and intermolecular halogen bonding.

Research Findings and Challenges

• Synthetic Challenges : Selective halogenation at positions 3 and 5 requires careful control of reaction conditions to avoid polychlorinated byproducts.
• Toxicity Profile: Unlike simpler chloroanilines (), halogenated quinoxalines show lower acute toxicity but require detailed ecotoxicological assessment due to bioaccumulation risks.